Isobutyl (3-methoxy-5-methylpyrazin-2-yl)carbamate

• CAS RN: 186497-47-2
• Molecular Formula: C11H17N3O3
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 2-methylpropyl N-(3-methoxy-5-methylpyrazin-2-yl)carbamate
• InChI: InChI=1S/C11H17N3O3/c1-7(2)6-17-11(15)14-9-10(16-4)13-8(3)5-12-9/h5,7H,6H2,1-4H3,(H,12,14,15)
• InChI Key: JRIUSNXEAMPSCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)OC)NC(=O)OCC(C)C

Description

Isobutyl (3-methoxy-5-methylpyrazin-2-yl)carbamate is a useful research compound. Its molecular formula is C11H17N3O3 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isobutylchloroformate (4.79 ml) was added to a stirred solution of 2-amino-3-methoxy-5-methylpyrazine (5 g) and pyridine (2.91 ml) in dichloromethane (10 ml) at ambient temperature. After 90 minutes the reaction mixture was diluted with dichloromethane (10 ml) and washed with 2M hydrochloric acid (3×20 ml), water (20 ml) and saturated sodium chloride solution (20 ml) and then dried (MgSO4). Volatile material was removed by evaporation to give a solid which was recrystallised from hexane to give isobutyl N-(3-methoxy-5-methylpyrazin-2-yl)carbamate (6.5 g); 1H NMR (CDCl3): 1.0 (d, 6 H), 2.0 (m, 1 H), 2.4 (s, 3 H), 4.0 (d, 2 H), 4.02 (s, 3 H), 7.3 (s, 1 H), 7.8 (s, 1 H); mass spectrum (positive chemical ionisation (+ve CI)): 240 (M+H)+.